Cas no 1507648-19-2 (3-(Chloromethyl)-3-ethyl-4-methylhexane)

• Product Name: 3-(Chloromethyl)-3-ethyl-4-methylhexane
• CAS No: 1507648-19-2
• MF: C₁₀H₂₁Cl
• MW: 176.726742506027
• CID: 5282186
• Update Time: 2025-05-22

3-(Chloromethyl)-3-ethyl-4-methylhexane Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-3-ethyl-4-methylhexane
• 3-(Chloromethyl)-3-ethyl-4-methylhexane

• Inchi： 1S/C10H21Cl/c1-5-9(4)10(6-2,7-3)8-11/h9H,5-8H2,1-4H3
• InChI Key： FTNSGONKMIFFKY-UHFFFAOYSA-N
• SMILES： ClCC(CC)(CC)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 95
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Additional information on 3-(Chloromethyl)-3-ethyl-4-methylhexane

Exploring the Properties and Applications of 3-(Chloromethyl)-3-ethyl-4-methylhexane (CAS No. 1507648-19-2)

3-(Chloromethyl)-3-ethyl-4-methylhexane (CAS No. 1507648-19-2) is a specialized organic compound that has garnered attention in various industrial and research applications. This branched-chain hydrocarbon derivative is characterized by its unique molecular structure, which includes a chloromethyl functional group. The compound's distinct properties make it valuable in synthetic chemistry, material science, and other advanced fields.

The molecular formula of 3-(Chloromethyl)-3-ethyl-4-methylhexane reflects its complex architecture, combining alkyl and halide components. This structure contributes to its reactivity and versatility in chemical synthesis. Researchers often explore its potential as an intermediate in the production of more complex molecules, particularly in pharmaceutical and agrochemical research where tailored organic compounds are essential.

One of the most searched questions regarding CAS 1507648-19-2 relates to its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in common organic solvents while remaining relatively stable at room temperature. These characteristics make it particularly useful in controlled reaction environments where predictable behavior is crucial.

In the context of current trends in green chemistry, 3-(Chloromethyl)-3-ethyl-4-methylhexane has been investigated for its potential in sustainable synthesis routes. The compound's efficiency as a building block in multi-step reactions aligns with the industry's growing emphasis on atom economy and reduced waste generation. This aspect has made it a subject of interest in academic circles focusing on environmentally friendly chemical processes.

The physical properties of 1507648-19-2, including its boiling point and density, are frequently queried by professionals working with this material. While specific values may vary slightly depending on purity and measurement conditions, the compound typically presents as a colorless to pale yellow liquid at standard temperature and pressure. These physical characteristics are important considerations for storage, handling, and application in various industrial settings.

Recent advancements in analytical techniques have enabled more detailed studies of 3-(Chloromethyl)-3-ethyl-4-methylhexane's molecular behavior. Nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided deeper insights into its structural features and potential interaction mechanisms. These analytical approaches are particularly valuable for quality control in production processes and for verifying the compound's identity in research applications.

From a commercial perspective, the global market for specialized chemical intermediates like CAS 1507648-19-2 has shown steady growth. This trend reflects the increasing demand for customized organic compounds in various high-tech industries. Manufacturers and suppliers are continually optimizing production processes to meet the evolving requirements of research institutions and industrial consumers.

Safety considerations for working with 3-(Chloromethyl)-3-ethyl-4-methylhexane follow standard laboratory protocols for handling organic compounds. Proper ventilation, personal protective equipment, and appropriate storage conditions are recommended. These precautions align with general best practices in chemical laboratories and production facilities worldwide.

The potential applications of 1507648-19-2 continue to expand as researchers discover new synthetic pathways and functional derivatives. Its role in creating specialized materials and complex molecular architectures makes it a valuable tool in modern chemistry. The compound's versatility ensures its ongoing relevance in both academic and industrial research environments.

Quality specifications for 3-(Chloromethyl)-3-ethyl-4-methylhexane typically include parameters such as purity level, moisture content, and impurity profiles. These specifications are crucial for ensuring consistent performance in various applications. Reputable suppliers provide detailed certificates of analysis to verify these quality parameters for end users.

Future research directions for CAS 1507648-19-2 may explore its potential in emerging fields such as advanced material science and nanotechnology. The compound's molecular structure offers possibilities for creating novel functional materials with tailored properties. Such developments could open new avenues in specialty chemical applications and innovative product development.

For researchers considering working with 3-(Chloromethyl)-3-ethyl-4-methylhexane, it's important to consult up-to-date technical literature and safety data. The compound's handling characteristics and reactivity profile should be thoroughly understood before undertaking any experimental work. Professional chemical suppliers can provide valuable guidance regarding appropriate storage conditions and handling procedures.

The synthesis and application of 1507648-19-2 represent an interesting case study in modern organic chemistry. Its balanced combination of reactivity and stability makes it particularly useful for controlled chemical transformations. These qualities contribute to its growing importance in specialized chemical synthesis and material development projects.

As the chemical industry continues to evolve, compounds like 3-(Chloromethyl)-3-ethyl-4-methylhexane play increasingly significant roles in enabling technological advancements. Their precise molecular architectures serve as building blocks for more complex structures, driving innovation across multiple scientific disciplines. This ongoing relevance ensures continued interest and research into their properties and applications.